3,7-Dihydro-7-(4,5-dihydroxyhexyl)-3-ethyl-1-propyl-1H-purine-2,6-dione

• CAS No.: 86257-37-6
• Molecular Formula: C16H26N4O4
• Molecular Weight: 338.40 g/mol
• IUPAC Name: 7-(4,5-dihydroxyhexyl)-3-ethyl-1-propylpurine-2,6-dione
• InChI: InChI=1S/C16H26N4O4/c1-4-8-20-15(23)13-14(19(5-2)16(20)24)17-10-18(13)9-6-7-12(22)11(3)21/h10-12,21-22H,4-9H2,1-3H3
• InChI Key: QWFXGJOMPNQZNP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=CN2CCCC(C(C)O)O)N(C1=O)CC

Description

This compound belongs to the purine-2,6-dione class, characterized by a xanthine-derived core structure. Its IUPAC name reflects critical substituents:

• Position 7: A 4,5-dihydroxyhexyl chain, which introduces hydrophilic hydroxyl groups and a longer alkyl chain.
• Position 3: An ethyl group, replacing the more common methyl substituents in related compounds.
• Position 1: A propyl group, contributing to lipophilicity.

The molecular formula is C₁₆H₂₆N₄O₄ (calculated based on substituents), with a molecular weight of 338.4 g/mol.

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural and pharmacological distinctions:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Therapeutic Use/Properties	References
3,7-Dihydro-7-(4,5-dihydroxyhexyl)-3-ethyl-1-propyl-1H-purine-2,6-dione	7: 4,5-dihydroxyhexyl; 3: ethyl; 1: propyl	C₁₆H₂₆N₄O₄	338.4	Not explicitly stated
Etophylline	7: 2-hydroxyethyl; 1,3: dimethyl	C₉H₁₂N₄O₃	224.2	Bronchodilation, vasodilation
Proxyphylline	7: 2-hydroxypropyl; 1,3: dimethyl	C₁₀H₁₄N₄O₃	238.2	Vasodilation, respiratory stimulation
3,7-Dihydro-7-(3-hydroxypropyl)-1,3-dimethyl-1H-purine-2,6-dione	7: 3-hydroxypropyl; 1,3: dimethyl	C₁₀H₁₄N₄O₃	238.2	Intermediate for pharmaceuticals
Xanthinol Nicotinate	7: complex hydroxy-alkyl-amino chain; 1,3: dimethyl	C₁₃H₂₁N₅O₄	335.3	Peripheral vasodilation, anti-inflammatory

Key Findings from Structural Analysis

Substituent Length and Hydrophilicity: The 4,5-dihydroxyhexyl group in the target compound provides enhanced hydrophilicity compared to etophylline’s 2-hydroxyethyl or proxyphylline’s 2-hydroxypropyl chains. This may improve solubility but reduce membrane permeability .

Pharmacological Implications: Shorter hydroxyalkyl chains (e.g., etophylline, proxyphylline) correlate with bronchodilatory effects via adenosine receptor antagonism . Xanthinol nicotinate’s complex substituent enables dual action (vasodilation + nicotinic acid effects), a feature absent in the target compound .

Synthetic Applications :

• The 3-hydroxypropyl derivative (CAS 23146-04-5) is used as an intermediate for antifungal agents and surfactants, suggesting the target compound’s dihydroxyhexyl group could expand utility in drug delivery systems .